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Compound of Interest

Compound Name: Decyl acrylate

Cat. No.: B1670160

For researchers, scientists, and drug development professionals, ensuring safe handling of
chemicals is paramount. This document provides immediate, essential safety and logistical
information for the use of Decyl Acrylate, including detailed operational procedures and
disposal plans to foster a secure laboratory environment.

Hazard Identification and Personal Protective
Equipment

Decyl acrylate is classified as a substance that can cause skin irritation, serious eye irritation,
and respiratory irritation.[1] It may also cause an allergic skin reaction.[2] It is toxic to aquatic
life with long-lasting effects.[1] Therefore, adherence to strict safety protocols and the use of
appropriate Personal Protective Equipment (PPE) are mandatory.

Table 1: Personal Protective Equipment (PPE) for Handling Decyl Acrylate
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PPE Category

Specification

Rationale

Hand Protection

Wear protective gloves. Nitrile
rubber gloves are
recommended. Avoid natural
rubber and PVC gloves.[3]

To prevent skin contact, which
can cause irritation and allergic

reactions.[1][2]

Eye/Face Protection

Chemical safety goggles or
safety glasses with side-
shields are required.[3] A face
shield may be necessary for

larger quantities.[4]

To protect against splashes
that can cause serious eye

irritation.[1]

Skin and Body

A complete suit protecting
against chemicals, such as a
lab coat, long-sleeved shirts,

and pants, should be worn.[3]

[4]

To minimize the risk of skin

exposure.[4]

Respiratory

Use only in a well-ventilated
area.[1][5] For procedures that
may generate aerosols or
vapors, use local exhaust
ventilation or a chemical fume
hood.[4]

To prevent inhalation, which
may cause respiratory tract
irritation.[1][6]

Operational Plan for Handling Decyl Acrylate

This section outlines the procedural steps for the safe handling of decyl acrylate from

preparation to disposal.

1. Pre-Handling Preparations:

e Ventilation: Ensure the work area, preferably a chemical fume hood, is well-ventilated and
functioning correctly.[4]

o PPE Inspection: Inspect all PPE for integrity before use.[4] Ensure gloves are free of tears or
punctures.
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Emergency Equipment: Confirm that an eyewash station and safety shower are accessible
and operational.

Spill Kit: Have a spill kit rated for flammable liquids readily available.

Review Safety Data Sheet (SDS): Always review the SDS for decyl acrylate before
beginning any new procedure.

. Handling Procedure:

Grounding: Ground all transfer equipment to prevent electrostatic discharge, as vapors may
form flammable mixtures with air.[2]

Dispensing: Use non-sparking tools for all operations.[1][5] Avoid forming dust and aerosols.

[11[5]

Avoid Contact: Avoid direct contact with skin, eyes, and clothing.[2]

No Open Flames: Prohibit open flames, sparks, and smoking in the handling area.[1][5]
. Post-Handling and Storage:

Decontamination: Thoroughly wash hands and any exposed skin with soap and water after
handling.[2]

Container Sealing: Keep the container tightly closed when not in use.[1][2]

Storage Conditions: Store in a cool, dry, and well-ventilated place away from heat, sparks,
and direct sunlight.[1][2] Decyl acrylate must be stored under air, not an inert atmosphere,
as oxygen is required for the stabilizer to be effective.[7] The storage temperature should not
exceed 35°C.[7]

Emergency Response and Disposal Plan

Emergency Procedures:

o Skin Contact: Immediately wash the affected area with plenty of soap and water.[2] If skin
irritation or a rash occurs, seek medical attention.[2] Contaminated clothing should be

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b1670160?utm_src=pdf-body
https://download.basf.com/p1/000000000030615274_SDS_GEN_00/en_UN/IDA_F_30615274_SDS_GEN_00_en_5-0.pdf
https://www.chemicalbook.com/msds/decyl-acrylate.pdf
https://www.echemi.com/sds/decylacrylate-pid_Seven13851.html
https://www.chemicalbook.com/msds/decyl-acrylate.pdf
https://www.echemi.com/sds/decylacrylate-pid_Seven13851.html
https://download.basf.com/p1/000000000030615274_SDS_GEN_00/en_UN/IDA_F_30615274_SDS_GEN_00_en_5-0.pdf
https://www.chemicalbook.com/msds/decyl-acrylate.pdf
https://www.echemi.com/sds/decylacrylate-pid_Seven13851.html
https://download.basf.com/p1/000000000030615274_SDS_GEN_00/en_UN/IDA_F_30615274_SDS_GEN_00_en_5-0.pdf
https://www.chemicalbook.com/msds/decyl-acrylate.pdf
https://download.basf.com/p1/000000000030615274_SDS_GEN_00/en_UN/IDA_F_30615274_SDS_GEN_00_en_5-0.pdf
https://www.chemicalbook.com/msds/decyl-acrylate.pdf
https://download.basf.com/p1/000000000030615274_SDS_GEN_00/en_UN/IDA_F_30615274_SDS_GEN_00_en_5-0.pdf
https://www.benchchem.com/product/b1670160?utm_src=pdf-body
https://jamorin.com/products/iso-decyl-acrylate-ida/
https://jamorin.com/products/iso-decyl-acrylate-ida/
https://download.basf.com/p1/000000000030615274_SDS_GEN_00/en_UN/IDA_F_30615274_SDS_GEN_00_en_5-0.pdf
https://download.basf.com/p1/000000000030615274_SDS_GEN_00/en_UN/IDA_F_30615274_SDS_GEN_00_en_5-0.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670160?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

removed and washed before reuse.[]

o Eye Contact: Rinse cautiously with water for several minutes.[1][5] Remove contact lenses if
present and easy to do. Continue rinsing and seek medical attention.[1][5]

 Inhalation: Move the person to fresh air and keep them comfortable for breathing.[1][5] If
feeling unwell, seek medical attention.[1][5]

o Spill: For small spills, absorb with an inert material and place in a suitable container for
disposal.[4] For larger spills, dike the area and collect the material.[2][3] Prevent entry into
waterways.[3][4]

Disposal Plan:

o Waste Classification: Decyl acrylate and its containers must be disposed of as hazardous
waste.[2][4]

» Disposal Method: Disposal should be carried out by a licensed chemical destruction plant or
through controlled incineration with flue gas scrubbing.[1] Do not dispose of it in sewer
systems or contaminate water sources.[1]

o Container Disposal: Empty containers can be triple-rinsed and offered for recycling or
reconditioning.[1] Alternatively, they can be punctured to prevent reuse and disposed of in a
sanitary landfill if regulations permit.[1]

Quantitative Data

Table 2: Physical and Chemical Properties of Decyl Acrylate

Property Value

Flash Point 94.3°C (201.7°F) - 260°F (127°C)[1][8]
Density 0.878 g/cm?3[1]

Solubility in Water Very slightly soluble[1][9]

Molecular Weight 212.37 g/mol [8]

Boiling Point ~473°F (245°C) at 760 mmHg (estimated)[8]
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Experimental Workflow Diagram

The following diagram illustrates the standard workflow for the safe handling and disposal of
decyl acrylate.
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Decyl Acrylate Handling and Disposal Workflow
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Caption: Workflow for safe handling and disposal of Decyl Acrylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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